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Compound of Interest

Compound Name: Bisoctrizole

Cat. No.: B1663556

An In-depth Technical Guide to the Physicochemical Properties of Bisoctrizole (CAS 103597-
45-1)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the physicochemical data for the
compound with CAS number 103597-45-1, correctly identified as Bisoctrizole. It is crucial to
note that this CAS number has been occasionally misattributed to Teriflunomide; however, the
correct CAS number for Teriflunomide is 163451-81-8.[1][2][3] This document focuses
exclusively on Bisoctrizole, a potent broad-spectrum ultraviolet (UV) filter.

Bisoctrizole is a benzotriazole-based organic compound utilized in sunscreens and other
skincare products to provide protection against harmful UV radiation.[4] Its unique hybrid
mechanism, which involves the absorption, reflection, and scattering of both UVA and UVB
rays, sets it apart from many other organic UV filters. This guide details its physicochemical
properties, experimental protocols for their determination, and a visualization of its mechanism
of action.

Physicochemical Data

The quantitative physicochemical properties of Bisoctrizole are summarized in the table below
for easy reference and comparison.
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Property Value Source(s)

2,2'-Methylenebis[6-(2H-1,2,3-
IUPAC Name benzotriazol-2-yl)-4-(2,4,4-
trimethylpentan-2-yl)phenol]

Tinosorb M, Methylene Bis-

Benzotriazolyl
Synonyms
Tetramethylbutylphenol, UV-
360
CAS Number 103597-45-1
Molecular Formula Ca1Hs0NeO2
Molecular Weight 658.89 g/mol
White to light yellow
Appearance .
solid/powder
Melting Point 195-199 °C
- Water: < 5 ng/L at 25 °C
Solubility (practically insoluble) - DMSO:
< 1 mg/mL (slightly soluble)
logP (octanol/water) 12.7 (calculated)

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific data. This
section outlines protocols for the synthesis and analysis of Bisoctrizole.

Synthesis and Purification of Bisoctrizole

A representative experimental protocol for the synthesis and purification of Bisoctrizole (UV-
360) is as follows:

Synthesis Procedure:
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» In a 500 mL three-necked flask equipped with a stirrer, thermometer, and distillation receiver,
add 323 g of 2-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol (UV-329), 4 g of
powdered sodium hydroxide, 128 g of bis(di-n-propylamino)methane, and 15 g of
tetrabutylammonium bromide.

o Heat the reaction mixture to 130°C under reduced pressure (100 mmHg) with continuous

stirring.
o Collect the di-n-propylamine that results from the reaction by distillation.
o After 2 hours, stop heating and release the vacuum.
Purification Procedure:
¢ Cool the reaction system to 110°C and slowly add 500 g of toluene to dissolve all solids.
e Once completely dissolved, lower the system temperature to 90°C.

o Slowly add approximately 40 g of 18% aqueous hydrochloric acid dropwise while stirring until
the reaction system is neutral.

o Transfer the mixture to a beaker and cool in an ice-water bath for 4-5 hours to induce
crystallization.

o Collect the crystals by filtration.

» Wash the collected crystals twice with 150 mL of deionized water and then twice with 250 mL
of methanol.

e Dry the final product at 100-110°C to obtain pure Bisoctrizole.
High-Performance Liquid Chromatography (HPLC)

Analysis

A general method for the analysis of Bisoctrizole in a sample is as follows:

e Column: Areverse-phase (RP) HPLC column, such as Newcrom R1, can be utilized.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1663556?utm_src=pdf-body
https://www.benchchem.com/product/b1663556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid like phosphoric acid. For
Mass Spectrometry (MS) compatibility, formic acid should be used instead of phosphoric
acid.

» Detection: A Diode Array Detector (DAD) can be used for quantification.

e Procedure: A sample containing Bisoctrizole is dissolved in a suitable solvent (e.g.,
tetrahydrofuran) and injected into the HPLC system. The concentration is determined by
comparing the peak area of the sample to that of a known standard. Commercial technical-
grade bisoctrizole typically has an assay by HPLC of greater than or equal to 98.0% wi/w.

General Protocol for UV Filter Efficacy Testing

The efficacy of a UV filter like Bisoctrizole in a sunscreen formulation can be assessed as
follows:

o Sample Preparation: Prepare a formulation containing a known concentration of
Bisoctrizole.

o Application: Apply a uniform layer of the formulation to a suitable substrate, such as a quartz
plate or a specific type of skin-mimicking membrane.

e UV-Vis Spectroscopy: Use a UV-Vis spectrophotometer equipped with an integrating sphere
to measure the transmittance of UV radiation through the sample-coated substrate over the
UVA and UVB range (290-400 nm).

o Calculation of Sun Protection Factor (SPF): The in vitro SPF can be calculated from the
transmittance data using standardized equations that take into account the erythemal action
spectrum and the solar spectral irradiance.

» Photostability Testing: To assess photostability, the sample is exposed to a controlled dose of
UV radiation from a solar simulator, and the UV-Vis spectrum is measured again to
determine any degradation of the UV filter.

Mechanism of Action and Experimental Workflow
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Unlike pharmaceutical compounds that interact with specific biological signaling pathways,
Bisoctrizole's primary function is to protect against UV radiation through a combination of
physical and chemical mechanisms.

Bisoctrizole is considered a hybrid UV absorber because it combines the properties of both
organic (chemical) and inorganic (physical) sunscreens. Its mechanism involves:

o UV Absorption: The benzotriazole moieties in the molecule absorb high-energy UV photons,
causing electronic transitions. This energy is then dissipated as heat, a less harmful form of
energy.

o UV Scattering and Reflection: Bisoctrizole is formulated as microfine organic particles (<
200 nm). These patrticles physically scatter and reflect a portion of the incoming UV radiation,
similar to inorganic filters like titanium dioxide and zinc oxide.

This dual mechanism provides broad-spectrum protection against both UVA and UVB radiation.

UV Radiation Protection Mechanisms
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Caption: Mechanism of action for Bisoctrizole as a hybrid UV filter.
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Caption: General experimental workflow for testing UV filter efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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